Cas no 2138411-72-8 (2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide)

2-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide is a specialized heterocyclic compound featuring a 1,2,4-triazole core functionalized with an amino group and a bromine substituent. The N-methylpropanamide side chain enhances its solubility and reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural properties allow for selective modifications, enabling applications in the development of biologically active molecules. The presence of both amino and bromo groups offers opportunities for further derivatization, such as cross-coupling reactions or nucleophilic substitutions. This compound is particularly valuable in medicinal chemistry for designing targeted inhibitors or ligands due to its balanced polarity and stability under synthetic conditions.

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide structure

2138411-72-8 structure

Product Name:2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide

CAS No:2138411-72-8

MF:C₆H₁₀BrN₅O

MW:248.080499172211

CID:6518366

PubChem ID:165481861

Update Time:2025-11-06

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

- 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide
- EN300-1107812
- 2138411-72-8
- Inchi： 1S/C6H10BrN5O/c1-3(4(13)9-2)12-5(7)10-6(8)11-12/h3H,1-2H3,(H2,8,11)(H,9,13)
- InChI Key： JMMAHOSVLIVZEG-UHFFFAOYSA-N
- SMILES： BrC1=NC(N)=NN1C(C(NC)=O)C

Computed Properties

Exact Mass: 247.00687g/mol
Monoisotopic Mass: 247.00687g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 85.8Å²

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1107812-0.05g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8	95%	0.05g	$1104.0	2023-10-27
Enamine	EN300-1107812-0.1g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8	95%	0.1g	$1157.0	2023-10-27
Enamine	EN300-1107812-0.25g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8	95%	0.25g	$1209.0	2023-10-27
Enamine	EN300-1107812-0.5g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8	95%	0.5g	$1262.0	2023-10-27
Enamine	EN300-1107812-1.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8		1g	$1315.0	2023-06-10
Enamine	EN300-1107812-2.5g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8	95%	2.5g	$2576.0	2023-10-27
Enamine	EN300-1107812-5.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8		5g	$3812.0	2023-06-10
Enamine	EN300-1107812-10.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8		10g	$5652.0	2023-06-10
Enamine	EN300-1107812-1g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8	95%	1g	$1315.0	2023-10-27
Enamine	EN300-1107812-5g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide	2138411-72-8	95%	5g	$3812.0	2023-10-27

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

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Additional information on 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide

Compound CAS No. 2138411-72-8: 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide

The compound CAS No. 2138411-72-8, also known as 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-methylpropanamide, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which are widely studied for their diverse applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its unique structure, featuring a triazole ring with amino and bromo substituents, provides a platform for exploring its interactions with biological systems. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-y)l)-N-methylpropanamide involves a multi-step process that incorporates both classical organic synthesis techniques and modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of this synthesis, enabling researchers to produce the compound in higher yields and with greater purity.

In terms of applications, this compound has shown potential in the field of agrochemicals. Its ability to inhibit key enzymes involved in plant stress responses suggests that it could be used as a protective agent against environmental stressors such as drought and temperature fluctuations. Additionally, its stability under various environmental conditions makes it a viable option for long-term agricultural applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that its triazole ring plays a critical role in stabilizing its interactions with biological targets. This insight has paved the way for the design of more potent derivatives with improved pharmacokinetic profiles.

In conclusion, the compound CAS No. 213841 -7 is a remarkable molecule with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an invaluable tool for researchers in their quest to develop innovative solutions to complex scientific challenges.